Cas no 1206996-33-9 (3-cyclopentyl-N-3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-ylpropanamide)

• Product Name: 3-cyclopentyl-N-3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-ylpropanamide
• CAS No: 1206996-33-9
• Molecular Formula: C₁₉H₂₅N₅O₂
• Molecular Weight: 355.434103727341
• CID: 5960989
• PubChem ID: 135891987

3-cyclopentyl-N-3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-ylpropanamide Properties

Names and Identifiers

• 3-cyclopentyl-N-3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-ylpropanamide
• 3-cyclopentyl-N-[5-cyclopropyl-2-(6-methyl-4-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]propanamide
• AKOS024505761
• F5305-0016
• 3-cyclopentyl-N-(3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)propanamide
• 1206996-33-9
• 3-cyclopentyl-N-[5-cyclopropyl-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]propanamide

• InChIKey： BYVQLRAUPABAHV-UHFFFAOYSA-N
• Inchi： 1S/C19H25N5O2/c1-12-10-18(26)22-19(20-12)24-16(11-15(23-24)14-7-8-14)21-17(25)9-6-13-4-2-3-5-13/h10-11,13-14H,2-9H2,1H3,(H,21,25)(H,20,22,26)
• SMILES： C(NC1=CC(C2CC2)=NN1C1NC(C)=CC(=O)N=1)(=O)CCC1CCCC1

Computed Properties

• Exact Mass: 355.20082506g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 355.20082506g/mol
• Heavy Atom Count: 26
• Complexity: 634
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 88.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides